Cas no 1261926-13-9 (2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid)

• Product Name: 2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid
• CAS No: 1261926-13-9
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD18319655
• CID: 2622062
• PubChem ID: 53225573
• Update Time: 2025-10-28

2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUORO-3-METHYLPHENYL)-5-METHYLBENZOIC ACID
• DTXSID10689305
• MFCD18319655
• 1261926-13-9
• 2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid, 95%
• 4'-Fluoro-3',4-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• AKOS017552910
• 2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid

• MDL： MFCD18319655
• Inchi： 1S/C15H13FO2/c1-9-3-5-12(13(7-9)15(17)18)11-4-6-14(16)10(2)8-11/h3-8H,1-2H3,(H,17,18)
• InChI Key： DUAZEZNNPOGNPZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid

Comprehensive Overview of 2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid (CAS No. 1261926-13-9)

2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid (CAS No. 1261926-13-9) is a fluorinated aromatic carboxylic acid derivative with significant applications in pharmaceutical and material science research. This compound, characterized by its methyl-substituted benzoic acid core and fluoro-methylphenyl moiety, has garnered attention due to its unique structural properties and potential as a building block in drug discovery. Researchers and industry professionals frequently search for this compound under variations like "2-(4-fluoro-3-methylphenyl)-5-methylbenzoic acid synthesis" or "CAS 1261926-13-9 applications," reflecting its relevance in synthetic chemistry.

The molecular structure of 2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid features a benzoic acid scaffold substituted at the 2-position with a 4-fluoro-3-methylphenyl group and at the 5-position with a methyl group. This arrangement confers distinct electronic and steric properties, making it valuable for designing small molecule inhibitors or ligands in medicinal chemistry. Recent trends in drug development highlight the importance of fluorinated compounds like this one, as they often exhibit enhanced metabolic stability and bioavailability—key factors addressed in queries such as "fluoroaromatics in drug design."

In pharmaceutical research, CAS 1261926-13-9 serves as an intermediate for synthesizing more complex molecules targeting enzyme modulation or receptor interactions. Its carboxylic acid functionality allows for further derivatization via amidation or esterification, a feature frequently explored in patents and publications. Industry searches for "2-(4-fluoro-3-methylphenyl)-5-methylbenzoic acid derivatives" underscore its utility in creating libraries for high-throughput screening. Additionally, the compound’s lipophilicity and hydrogen-bonding capacity align with current interests in optimizing drug-like properties, a hot topic in AI-assisted molecular design platforms.

Material scientists also investigate 2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid for its potential in organic electronics or coordination polymers. The fluorine atom and methyl groups influence crystallinity and intermolecular interactions, critical for developing advanced materials. Queries like "fluorinated benzoic acids in materials science" reflect this interdisciplinary appeal. Analytical methods such as HPLC, NMR, and mass spectrometry are typically employed to characterize the compound, with purity thresholds (>98%) being a common focus for buyers.

The market for 1261926-13-9 is driven by demand from contract research organizations (CROs) and academic labs, particularly in regions with robust pharmaceutical R&D infrastructure. Suppliers often highlight its availability in milligram to kilogram scales, catering to both exploratory and bulk needs. Environmental and handling considerations emphasize standard laboratory safety protocols, avoiding any classification as hazardous under global regulatory frameworks. As synthetic methodologies advance, cost-effective routes to this compound—addressed in searches like "green synthesis of fluorinated aromatics"—are likely to expand its accessibility.

Future prospects for 2-(4-Fluoro-3-methylphenyl)-5-methylbenzoic acid include its integration into targeted drug delivery systems and bioimaging probes, areas gaining traction in precision medicine. Its structural versatility positions it as a candidate for covalent organic frameworks (COFs), another trending topic in materials chemistry. With increasing digitization of chemical data, platforms now aggregate properties and synthetic protocols for CAS 1261926-13-9, streamlining research workflows—an aspect pivotal to queries such as "chemical databases for fluorinated building blocks."